Cas no 186670-61-1 (Benzoic acid, 2-hydroxy-6-octyl-, ethyl ester)

• Product name: Benzoic acid, 2-hydroxy-6-octyl-, ethyl ester
• CAS No: 186670-61-1
• MF: C₁₇H₂₆O₃
• MW: 278.386545658112
• CID: 1379758

Benzoic acid, 2-hydroxy-6-octyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-6-octyl-, ethyl ester

• Inchi： 1S/C17H26O3/c1-3-5-6-7-8-9-11-14-12-10-13-15(18)16(14)17(19)20-4-2/h10,12-13,18H,3-9,11H2,1-2H3
• InChI Key： PRXYBNFLDOEHJS-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=C(CCCCCCCC)C=CC=C1O

Computed Properties

• Exact Mass: 278.18828

Experimental Properties

• Density: 1.015±0.06 g/cm3(Predicted)
• Boiling Point: 384.6±30.0 °C(Predicted)
• PSA: 46.53
• pka: 10.03±0.10(Predicted)